Cas no 1782351-92-1 (O-(2-cyclohexyl-2-methylpropyl)hydroxylamine)

• Product Name: O-(2-cyclohexyl-2-methylpropyl)hydroxylamine
• CAS No: 1782351-92-1
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5883077
• PubChem ID: 84109032
• Update Time: 2025-05-22

O-(2-cyclohexyl-2-methylpropyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-cyclohexyl-2-methylpropyl)hydroxylamine
• EN300-1834378
• 1782351-92-1

• Inchi： 1S/C10H21NO/c1-10(2,8-12-11)9-6-4-3-5-7-9/h9H,3-8,11H2,1-2H3
• InChI Key： MQEMYXRONLGLGU-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1CCCCC1)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(2-cyclohexyl-2-methylpropyl)hydroxylamine

Recent Advances in the Study of O-(2-cyclohexyl-2-methylpropyl)hydroxylamine (CAS: 1782351-92-1)

O-(2-cyclohexyl-2-methylpropyl)hydroxylamine (CAS: 1782351-92-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This hydroxylamine derivative is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its unique chemical properties, synthetic utility, and biological activity, positioning it as a promising candidate for further development.

The compound's structural features, including the cyclohexyl and methylpropyl moieties, contribute to its stability and reactivity, making it a versatile intermediate in organic synthesis. Researchers have explored its use in the preparation of hydroxamic acids, which are known for their inhibitory effects on metalloenzymes such as histone deacetylases (HDACs). These enzymes play critical roles in epigenetic regulation and are targets for cancer therapy, highlighting the potential therapeutic relevance of O-(2-cyclohexyl-2-methylpropyl)hydroxylamine.

Recent synthetic methodologies have optimized the production of O-(2-cyclohexyl-2-methylpropyl)hydroxylamine, with a focus on improving yield and purity. Advances in catalytic systems and reaction conditions have been reported, enabling more efficient and scalable synthesis. These developments are crucial for facilitating its use in high-throughput screening and drug development pipelines.

In addition to its synthetic applications, preliminary biological studies have investigated the compound's pharmacokinetic and pharmacodynamic properties. Early findings suggest that O-(2-cyclohexyl-2-methylpropyl)hydroxylamine exhibits favorable bioavailability and metabolic stability, which are essential attributes for drug candidates. Further research is underway to evaluate its efficacy and safety in preclinical models.

The integration of computational chemistry and molecular modeling has provided insights into the compound's mechanism of action and potential interactions with biological targets. These in silico studies complement experimental data and guide the rational design of derivatives with enhanced activity and selectivity.

In conclusion, O-(2-cyclohexyl-2-methylpropyl)hydroxylamine (CAS: 1782351-92-1) represents a promising scaffold in medicinal chemistry, with applications ranging from enzyme inhibition to drug discovery. Ongoing research efforts aim to fully elucidate its therapeutic potential and translate these findings into clinical applications. The compound's unique properties and versatility underscore its importance in advancing chemical biology and pharmaceutical sciences.